ethyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H22ClN3O4 and its molecular weight is 439.9. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Researchers have shown great interest in synthesizing ®-CHBE through highly stereoselective bioreduction of ethyl 4-chloro-3-oxobutanoate (COBE) under mild conditions .
- High ®-CHBE yield (≥90%) was achieved by catalyzing COBE (1000 mM) in 12 hours with E. coli CgCR cells in the presence of Ni^2+ (7 mM) and glucose (3.5 mM glucose/mM COBE) .
- Ethyl (S)-4-chloro-3-hydroxybutyrate ((S)-CHBE) is a crucial chiral intermediate for synthesizing statin drugs, commonly used for managing cardiovascular diseases .
- Various fungi, including Cylindrocarpon sclerotigenum IFO 31855, exhibit (S)-selectivity in the asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to produce (S)-CHBE with high yield and optical purity (e.e. >99%) .
- Ethyl chlorooxoacetate (the precursor to COBE) finds use in synthesizing α-keto esters, functionalized 3-pyrolin-2-ones, substituted arylglyoxylic acids via Friedel–Crafts acylation, and substituted 9,10-phenanthrenequinones .
- Additionally, it plays a role in the synthesis of quinoxalinone derivatives .
- Ethyl chlorooxoacetate is also an intermediate in the production of certain organophosphorus pesticides .
Bioreduction of Ethyl 4-Chloroacetoacetate
Chiral Intermediate for Statin Synthesis
Synthesis of 4-Chloro-3-Hydroxybutyrate
Other Potential Applications
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to the class of naphthyridines
Mode of Action
It’s known that naphthyridines can interact with their targets through various mechanisms, including binding to active sites or allosteric sites, inhibiting enzymatic activity, or modulating signal transduction pathways .
Biochemical Pathways
Naphthyridines are known to be involved in a wide range of biological processes, including dna replication, transcription, and cell signaling
Pharmacokinetics
The compound’s molecular weight suggests that it may be absorbed in the gastrointestinal tract following oral administration. The compound’s lipophilicity and polarity may also influence its distribution within the body, its metabolism by liver enzymes, and its excretion via the kidneys or liver.
Result of Action
Given the compound’s structural similarity to other naphthyridines, it may exert its effects by modulating the activity of its target proteins, leading to changes in cellular processes such as cell growth, differentiation, or apoptosis .
properties
IUPAC Name |
ethyl 4-[[2-(8-chloro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN3O4/c1-2-31-23(30)14-3-6-16(7-4-14)25-21(28)13-27-10-9-20-18(12-27)22(29)17-11-15(24)5-8-19(17)26-20/h3-8,11H,2,9-10,12-13H2,1H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DETHKPQZXSLXCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C=CC(=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.